4,4/'-Diphenylmethane diisocyanate

• CAS No.: 101-68-8
• Product Name: 4,4/'-Diphenylmethane diisocyanate
• Molecular Formula: C15H10N2O2; OCNC6H4CH2C6H4NCO; C15H10N2O2
• Molecular Weight: 250.25 g/mol
• IUPAC Name: 1-isocyanato-4-[(4-isocyanatophenyl)methyl]benzene
• Standard InChI: InChI=1S/C15H10N2O2/c18-10-16-14-5-1-12(2-6-14)9-13-3-7-15(8-4-13)17-11-19/h1-8H,9H2
• Standard InChIKey: UPMLOUAZCHDJJD-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CC2=CC=C(C=C2)N=C=O)N=C=O
• Canonical SMILES: C1=CC(=CC=C1CC2=CC=C(C=C2)N=C=O)N=C=O
• Boiling Point: 381 to 390 °F at 5 mm Hg (NTP, 1992); at 100kPa: 314 °C; 597°F
• Colorform: Light-yellow, fused solid; Crystals; White to light yellow flakes [Note: A liquid above 99 degrees F]
• Density: 1.2 at 68 °F (USCG, 1999); Relative density (water = 1): 1.2; 1.23 (Solid at 77°F) 1.19 (Liquid at 122°F)
• Flash Point: 425 °F (NTP, 1992); 396 °F (OPEN CUP); 196 °C c.c.; 390°F
• Melting Point: 99 °F (NTP, 1992); 38.0 °C; 37 °C; 99°F
• Physical Description: Diphenylmethane-4,4-diisocyanate is a light yellow colored solid. It is not soluble in water. It may be toxic by ingestion, inhalation, or skin absorption. If in a solution it may or may not burn depending on the nature of the material and/or the solvent. It is used to make plastics.; Liquid; OtherSolid; OtherSolid, Liquid; WHITE-TO-PALE-YELLOW CRYSTALS OR FLAKES.; White to light-yellow, odorless flakes.; White to light-yellow, odorless flakes. [Note: A liquid above 99°F.]
• Description: Diphenylmethane-4,4-diisocyanate is a light yellow colored solid. It is not soluble in water. It may be toxic by ingestion, inhalation, or skin absorption. If in a solution it may or may not burn depending on the nature of the material and/or the solvent. It is used to make plastics.; Diphenylmethane-4,4'-diisocyanate is a diisocyanate consisting of diphenylmethane with two isocyanate groups at the 4- and 4'-positions. It has a role as a hapten and an allergen. It derives from a hydride of a diphenylmethane.
• Solubility: Insoluble (NTP, 1992); In water, 1.51 mg/L at 25 °C (est); Soluble in acetone, benzene, kerosene, and nitrobenzene; Solubility in water: reaction; 0.2%
• Synonyms: 1,1'-methylenebis(4-isocyanatobenzene); 1,1-methylenebis(phenyl)diisocyanate; 4,4'-diisocyanatodiphenylmethane; 4,4'-diphenylmethane diisocyanate; 4,4'-methylene bisphenyl diisocyanate; 4,4'-methylenebis(phenylisocyanate); 4,4'-methylenediphenyl diisocyanate; diphenylmethane diisocyanate; diphenylmethane-4,4'-diisocyanate; methylene diphenyl diisocyanate; methylenebis(phenyl isocyanate); p,p'-diphenylmethane diisocyanate
• Vapor Density: Relative vapor density (air = 1): 8.6
• Vapor Pressure: 5e-06 mm Hg at 77 °F (NIOSH, 2016); 5.00e-06 mmHg; 5.0X10-6 mm Hg at 25 °C; Vapor pressure at 20 °C: negligible; 0.000005 mmHg at 77°F; (77°F): 0.000005 mmHg
• PubChem Compound: 7570
• Last Modified: Nov 11 2021